4-methoxy-N-{[1-methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}benzenecarboxamide

• IUPAC Name: 4-methoxy-N-[[1-methyl-5-phenoxy-3-(trifluoromethyl)pyrazol-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H18F3N3O3/c1-26-19(29-15-6-4-3-5-7-15)16(17(25-26)20(21,22)23)12-24-18(27)13-8-10-14(28-2)11-9-13/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key: MLXYDUWJEAAIDD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)CNC(=O)C2=CC=C(C=C2)OC)OC3=CC=CC=C3
• Molecular Formula: C20H18F3N3O3
• Molecular Weight: 405.4 g/mol

Description

The compound “4-methoxy-N-{[1-methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}benzenecarboxamide” has a molecular formula of C20H18F3N3O3. Its average mass is 405.370 Da and its monoisotopic mass is 405.130035 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported to involve the alkylation of primary amines and ammonia, reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4, tin, or iron. Sodium borohydride (NaBH4) is a powerful reducing agent that has been used for the reduction of different functional groups. It’s important to note that the exact synthesis process for this specific compound is not provided in the available resources.

Molecular Structure Analysis

The molecular structure of similar compounds has been reported to consist of asymmetric units in orthorhombic and monoclinic crystal systems. The molecular structures of these compounds are stabilized by secondary intermolecular interactions.

Scientific Research Applications

Pyrazole Derivatives Applications

Pyrazole derivatives are known for their wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. For instance, pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential of pyrazole compounds in cancer therapy (Hassan, Hafez, & Osman, 2014). Additionally, pyrazole-containing compounds have been investigated for their herbicidal activity, offering insights into their use in agricultural applications (Ohno et al., 2004).

Future Directions

Trifluoromethylpyridines and their derivatives, which share some structural similarities with the compound , have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these types of compounds will be discovered in the future.